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Compound of Interest

Compound Name:
2-Methyl-5-

(trifluoromethyl)benzaldehyde

Cat. No.: B1318756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of the applications of 2-Methyl-5-
(trifluoromethyl)benzaldehyde, a versatile, fluorinated organic compound. Due to the limited

specific data on this particular isomer, this guide establishes a comparative framework with its

structural analogs to predict its reactivity and potential applications in medicinal chemistry and

agrochemical synthesis. The inclusion of the trifluoromethyl group generally enhances

metabolic stability and binding affinity of target molecules, making this class of compounds

highly valuable in drug discovery and development.

Physicochemical Properties
A comparison of the key physicochemical properties of 2-Methyl-5-
(trifluoromethyl)benzaldehyde and its close structural analog, 2-Chloro-5-

(trifluoromethyl)benzaldehyde, is presented below. These properties are crucial in determining

the reactivity and potential applications of these compounds.
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Property
2-Methyl-5-
(trifluoromethyl)benzaldeh
yde

2-Chloro-5-
(trifluoromethyl)benzaldeh
yde

CAS Number 886498-85-7[1][2] 55940-05-1

Molecular Formula C₉H₇F₃O[1] C₈H₄ClF₃O

Molecular Weight 188.15 g/mol [1] 208.57 g/mol

Appearance Solid[3]
White to yellow to green clear

liquid

Purity 97%[1] >97%

Synthetic Applications
While specific documented applications of 2-Methyl-5-(trifluoromethyl)benzaldehyde are

sparse in peer-reviewed literature, its structure suggests its utility as a key intermediate in the

synthesis of complex organic molecules. The presence of both a reactive aldehyde group and a

trifluoromethyl group on the benzene ring makes it a valuable precursor for creating novel

pharmaceuticals and agrochemicals. The trifluoromethyl group is a strong electron-withdrawing

group, which activates the aldehyde for nucleophilic attack.

Potential Application in the Synthesis of Biologically
Active Heterocycles
Based on the known reactivity of related trifluoromethyl-substituted benzaldehydes, 2-Methyl-
5-(trifluoromethyl)benzaldehyde is a prime candidate for the synthesis of various heterocyclic

compounds with potential biological activity. For instance, it can be envisioned as a starting

material for the synthesis of novel benzimidazole derivatives, a class of compounds known for

their diverse pharmacological activities, including antiparasitic effects.

Below is a generalized workflow for the synthesis of such derivatives, illustrating the potential

role of 2-Methyl-5-(trifluoromethyl)benzaldehyde.
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Synthesis of Benzimidazole Derivatives

2-Methyl-5-(trifluoromethyl)benzaldehyde

Condensation Reaction

Aldehyde

o-Phenylenediamine derivative

Amine

2-(2-methyl-5-(trifluoromethyl)phenyl)-1H-benzo[d]imidazole

Agrochemical Synthesis Workflow

Substituted
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Reaction with
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Applications of 2-Methyl-5-
(trifluoromethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318756#literature-review-of-2-methyl-5-
trifluoromethyl-benzaldehyde-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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